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Compound of Interest

Compound Name: 2-Octyldodecyl heptanoate

Cat. No.: B15175844 Get Quote

Technical Support Center: 2-Octyldodecyl
Heptanoate
Important Notice for Researchers, Scientists, and Drug Development Professionals

Our comprehensive review of scientific literature and chemical databases indicates that 2-
Octyldodecyl heptanoate is a compound primarily utilized in the cosmetics and personal care

industry as an emollient, skin conditioning agent, emulsifier, and dispersant. There is currently

no established body of research or data to support its use in a therapeutic or drug development

context. Information regarding its biological efficacy, signaling pathways, or protocols for

optimizing its concentration for a specific biological effect is not available in the public domain.

Therefore, the following information is provided to address inquiries based on its known

chemical properties and applications.

Frequently Asked Questions (FAQs)
Q1: What is 2-Octyldodecyl heptanoate?

A1: 2-Octyldodecyl heptanoate is an ester with the chemical formula C27H54O2.[1][2] It is

the product of the reaction between heptanoic acid and 2-octyldodecanol. Its primary function

in commercial products is to soften and smooth the skin as an emollient.

Q2: What are the known physical and chemical properties of 2-Octyldodecyl heptanoate?
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A2: The known properties of 2-Octyldodecyl heptanoate are summarized in the table below.

Property Value

CAS Number 94277-33-5[1][3]

Molecular Formula C27H54O2[1][2]

Molecular Weight 410.727 g/mol [1]

Appearance Reported as a liquid

Primary Uses
Emollient, skin conditioning agent, emulsifier,

dispersant, solubilizing agent, lubricant

Q3: Are there any known biological activities or signaling pathways associated with 2-
Octyldodecyl heptanoate?

A3: Based on available scientific literature, there is no documented evidence of specific

biological activities or modulation of signaling pathways by 2-Octyldodecyl heptanoate in a

research or drug development setting. Its use is confined to topical applications for its physical

effects on skin texture and product formulation.

Troubleshooting and Experimental Considerations
Given the absence of data on the biological efficacy of 2-Octyldodecyl heptanoate, we are

unable to provide a troubleshooting guide for optimizing its concentration for a specific

biological outcome. The experimental workflow for such an optimization process would first

require the establishment of a measurable biological effect.

For researchers who may be investigating this compound for novel applications, a generalized

workflow for determining the optimal concentration of a new chemical entity is outlined below.

Workflow for Determining Optimal Concentration of a Novel Compound
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Phase 1: In Vitro Assessment

Phase 2: Ex Vivo / In Vivo Model Testing

Establishment of a dose-response curve in a relevant cell line

Cytotoxicity Assay (e.g., MTT, LDH) to determine the safe concentration range

Determination of the half-maximal effective concentration (EC50)

Testing the identified concentration range in a relevant tissue or animal model

Proceed with non-toxic
effective concentrations

Pharmacokinetic and Pharmacodynamic (PK/PD) studies

Dose-ranging studies to determine optimal efficacy and safety

Click to download full resolution via product page

Caption: Generalized workflow for determining the optimal concentration of a novel compound.

Experimental Protocols
As there are no established protocols for assessing the biological efficacy of 2-Octyldodecyl
heptanoate, we provide a general protocol for a standard cytotoxicity assay, which would be a
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preliminary step in evaluating any new compound.

Protocol: MTT Assay for Cytotoxicity

Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells/well and

incubate for 24 hours.

Compound Treatment: Prepare serial dilutions of the test compound (in this case, 2-
Octyldodecyl heptanoate) in a suitable solvent and add to the wells. Include a solvent

control.

Incubation: Incubate the plate for 24-72 hours.

MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4

hours at 37°C.

Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate cell viability as a percentage of the control and plot against the

compound concentration to determine the CC50 (half-maximal cytotoxic concentration).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. pubchemlite.lcsb.uni.lu [pubchemlite.lcsb.uni.lu]

3. alfa-chemistry.com [alfa-chemistry.com]

To cite this document: BenchChem. [Optimizing the concentration of 2-Octyldodecyl
heptanoate for maximum efficacy]. BenchChem, [2025]. [Online PDF]. Available at:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15175844?utm_src=pdf-body
https://www.benchchem.com/product/b15175844?utm_src=pdf-body
https://www.benchchem.com/product/b15175844?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/2-octyldodecyl-heptanoate-dic326737.html
https://pubchemlite.lcsb.uni.lu/e/compound/3024206
https://www.alfa-chemistry.com/cas_94277-33-5.htm
https://www.benchchem.com/product/b15175844#optimizing-the-concentration-of-2-octyldodecyl-heptanoate-for-maximum-efficacy
https://www.benchchem.com/product/b15175844#optimizing-the-concentration-of-2-octyldodecyl-heptanoate-for-maximum-efficacy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b15175844#optimizing-the-concentration-of-2-
octyldodecyl-heptanoate-for-maximum-efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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